Cas no 2580226-61-3 (2-{[(Benzyloxy)carbonyl]amino}-4-(oxolan-2-yl)-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-{[(Benzyloxy)carbonyl]amino}-4-(oxolan-2-yl)-1,3-thiazole-5-carboxylic acid
• CAS No: 2580226-61-3
• MF: C₁₆H₁₆N₂O₅S
• MW: 348.373642921448
• CID: 6347627
• PubChem ID: 165887605
• Update Time: 2025-07-19

2-{[(Benzyloxy)carbonyl]amino}-4-(oxolan-2-yl)-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27732532
• 2580226-61-3
• 2-{[(benzyloxy)carbonyl]amino}-4-(oxolan-2-yl)-1,3-thiazole-5-carboxylic acid
• 2-{[(Benzyloxy)carbonyl]amino}-4-(oxolan-2-yl)-1,3-thiazole-5-carboxylic acid

• Inchi： 1S/C16H16N2O5S/c19-14(20)13-12(11-7-4-8-22-11)17-15(24-13)18-16(21)23-9-10-5-2-1-3-6-10/h1-3,5-6,11H,4,7-9H2,(H,19,20)(H,17,18,21)
• InChI Key： NHNFZCWEIZWRNT-UHFFFAOYSA-N
• SMILES： S1C(NC(=O)OCC2C=CC=CC=2)=NC(=C1C(=O)O)C1CCCO1

Computed Properties

• Exact Mass: 348.07799279g/mol
• Monoisotopic Mass: 348.07799279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 126Ų

Additional information on 2-{[(Benzyloxy)carbonyl]amino}-4-(oxolan-2-yl)-1,3-thiazole-5-carboxylic acid

Research Briefing on 2-{[(Benzyloxy)carbonyl]amino}-4-(oxolan-2-yl)-1,3-thiazole-5-carboxylic acid (CAS: 2580226-61-3)

Recent studies on the compound 2-{[(Benzyloxy)carbonyl]amino}-4-(oxolan-2-yl)-1,3-thiazole-5-carboxylic acid (CAS: 2580226-61-3) have demonstrated its potential as a key intermediate in the synthesis of novel bioactive molecules. This thiazole derivative has attracted significant attention due to its unique structural features, including the oxolane (tetrahydrofuran) ring and the benzyloxycarbonyl-protected amino group, which make it a versatile building block for medicinal chemistry applications.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of this compound as a precursor for developing protease inhibitors. Researchers successfully utilized its carboxylic acid functionality for amide bond formation with various amine-containing pharmacophores, leading to a series of compounds with promising activity against viral proteases. The oxolane moiety was found to contribute significantly to the binding affinity through hydrophobic interactions with enzyme pockets.

In the field of antibacterial drug development, a recent patent application (WO2023056789) disclosed the incorporation of 2580226-61-3 into novel thiazole-based antibiotics targeting bacterial cell wall synthesis. The compound's structural flexibility allowed for systematic modifications that improved both potency and pharmacokinetic properties. Particularly noteworthy was the discovery that derivatives maintained activity against drug-resistant strains while showing reduced cytotoxicity.

Advanced computational studies have provided insights into the molecular interactions of this compound. Molecular docking simulations revealed that the thiazole core serves as an excellent scaffold for positioning pharmacophoric elements in optimal orientations for target binding. The oxolane ring's conformational flexibility appears crucial for adapting to different binding site geometries, as demonstrated in a 2024 publication in ACS Chemical Biology.

Current synthetic optimization efforts focus on improving the yield and scalability of 2-{[(Benzyloxy)carbonyl]amino}-4-(oxolan-2-yl)-1,3-thiazole-5-carboxylic acid production. A recent breakthrough in continuous flow chemistry (Org. Process Res. Dev. 2024) achieved an 85% yield with significantly reduced reaction times, addressing previous challenges in large-scale preparation of this valuable intermediate.

The compound's potential extends beyond therapeutic applications. Recent work in chemical biology has employed 2580226-61-3 as a building block for activity-based probes, enabling the study of enzyme mechanisms and inhibitor development. Its fluorescent properties when conjugated with appropriate tags make it particularly useful for these applications.

Future research directions include exploring the compound's utility in PROTAC (proteolysis targeting chimera) design and investigating its potential as a fragment in fragment-based drug discovery. The unique combination of hydrogen bond donors/acceptors and lipophilic character in its structure makes it particularly suitable for these emerging approaches in drug development.